N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-3-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: 3-pyrazol-1-yl-N-[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C19H18N8O/c28-19(14-3-1-4-16(11-14)27-8-2-6-22-27)23-15-5-9-25(12-15)17-18-24-21-13-26(18)10-7-20-17/h1-4,6-8,10-11,13,15H,5,9,12H2,(H,23,28)
• InChI Key: HWBBHSNDTFSUNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC(=CC=C2)N3C=CC=N3)C4=NC=CN5C4=NN=C5
• Molecular Formula: C19H18N8O
• Molecular Weight: 374.4 g/mol

Description

The compound “N-(1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)pyrrolidin-3-yl)-3-(1H-pyrazol-1-yl)benzamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. These include a triazolo[4,3-a]pyrazine ring, a pyrrolidine ring, and a pyrazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and the connections between them. The presence of nitrogen in the rings would also likely result in the formation of hydrogen bonds, which could affect the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the amide group (-CONH2) is typically quite stable, but can be hydrolyzed under certain conditions. The heterocyclic rings may also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of polar functional groups could increase its solubility in water.

Scientific Research Applications

Rhodium(III)-Catalyzed C–H Functionalization

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Anticoronavirus Activity

. This could potentially be used in the development of new antiviral drugs.

Antitumoral Activity

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Inhibition of Tubulin Polymerization

. This could potentially be used in the development of new cancer therapies.

Dipeptidylpeptidase 4 Inhibitors

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Synthesis of New Compounds

. This could potentially be used in the development of new drugs or materials.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its properties in more detail, and developing more efficient methods for its synthesis.